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Compound of Interest

Compound Name: Glutaric anhydride-d6

Cat. No.: B12394319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glutaric anhydride-d6, a deuterated

derivative of glutaric anhydride. This document outlines its chemical properties, and primary

applications, and provides a detailed experimental protocol for its use as an internal standard in

quantitative analysis.

Core Compound Specifications
Glutaric anhydride-d6 is the isotopically labeled form of glutaric anhydride, where six

hydrogen atoms have been replaced by deuterium. This substitution makes it an ideal internal

standard for mass spectrometry-based quantification of glutaric acid and related compounds.

Property Value Non-Deuterated Value

CAS Number 1219794-53-2 108-55-4

Molecular Formula C₅D₆O₃ C₅H₆O₃

Molecular Weight 120.14 g/mol 114.10 g/mol [1]

Appearance
White to pale yellow

crystals/powder

White to pale yellow

crystals/powder

Melting Point 50-55 °C (lit.) 50-55 °C (lit.)[2][3]

Boiling Point 150 °C/10 mmHg (lit.) 150 °C/10 mmHg (lit.)[2][3]
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Application in Isotope Dilution Mass Spectrometry
Glutaric anhydride-d6 is primarily utilized as an internal standard in isotope dilution mass

spectrometry (IDMS) for the precise quantification of glutaric acid in biological samples such as

urine and serum.[4][5] The principle of this method relies on the addition of a known amount of

the deuterated standard to a sample. The chemically identical nature of the deuterated and

non-deuterated compounds ensures they behave similarly during sample preparation and

analysis. The mass difference allows the mass spectrometer to distinguish between the analyte

and the internal standard, enabling accurate quantification.

Below is a diagram illustrating the general principle of isotope dilution mass spectrometry.
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Principle of Isotope Dilution Mass Spectrometry
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Caption: General workflow for isotope dilution mass spectrometry.
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Experimental Protocol: Quantification of Glutaric
Acid in Urine
This protocol describes a typical method for the quantification of glutaric acid in urine samples

using Glutaric anhydride-d6 as an internal standard with gas chromatography-mass

spectrometry (GC-MS).[4][5][6]

Materials and Reagents
Glutaric anhydride-d6

Glutaric acid (for calibration standards)

Ethyl acetate

Hydrochloric acid (HCl)

Sodium chloride (NaCl)

Urease

Methanol

Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%

Trimethylchlorosilane - BSTFA + 1% TMCS)

Anhydrous sodium sulfate

Procedure
Sample Preparation:

To a 1 mL aliquot of urine, add a known amount of Glutaric anhydride-d6 (internal

standard).

For urine samples, it may be necessary to perform an enzymatic treatment with urease to

remove urea.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12394319?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10340447/
https://www.familiasga.com/wp-content/uploads/2022/09/STABLE1.pdf
https://www.researchgate.net/publication/383462872_Enhanced_differentiation_between_3-hydroxyglutaric_and_2-hydroxyglutaric_acids_facilitates_diagnostic_testing_for_glutaric_aciduria_type_1
https://www.benchchem.com/product/b12394319?utm_src=pdf-body
https://www.benchchem.com/product/b12394319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidify the sample with HCl to a pH of approximately 1.

Saturate the aqueous phase with NaCl.

Extraction:

Extract the glutaric acid and the internal standard from the sample using three successive

portions of ethyl acetate.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Evaporate the solvent to dryness under a stream of nitrogen.

Derivatization:

To the dried residue, add the derivatization agent (e.g., 50 µL of BSTFA + 1% TMCS).

Seal the vial and heat at 60-70°C for 30-60 minutes to form the trimethylsilyl (TMS)

derivatives.[6]

GC-MS Analysis:

Inject an aliquot of the derivatized sample into the GC-MS system.

Use a suitable capillary column (e.g., DB-5MS).

The mass spectrometer is operated in selected ion monitoring (SIM) mode to monitor

characteristic ions for the TMS derivatives of glutaric acid and glutaric acid-d6.

The following diagram illustrates the experimental workflow for the quantification of glutaric

acid.
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Workflow for Glutaric Acid Quantification
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Caption: Experimental workflow for glutaric acid analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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